1-(4-Ethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone

• IUPAC Name: 1-(4-ethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• InChI: InChI=1S/C21H21N3O2/c1-3-15-8-10-17(11-9-15)24-13-16(12-19(24)25)21-22-20(23-26-21)18-7-5-4-6-14(18)2/h4-11,16H,3,12-13H2,1-2H3
• InChI Key: JGXNPHHDCPRKIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

1-(4-Ethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as EMPO and has a molecular formula of C21H22N2O2.

Mechanism of Action

The mechanism of action of EMPO is not fully understood. However, it is believed to work by reducing oxidative stress and inflammation in the body. EMPO has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. It also inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects:
EMPO has various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body. EMPO also has neuroprotective effects by reducing neuronal damage and improving cognitive function. It has been shown to have anticancer properties by inhibiting the growth of cancer cells. EMPO also has potential use in the treatment of diabetes and obesity by improving glucose tolerance and reducing body weight.

Advantages and Limitations for Lab Experiments

One of the advantages of EMPO is its potential use in various fields of scientific research. It has been shown to have neuroprotective, anticancer, and anti-obesity properties. However, one of the limitations of EMPO is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are various future directions for the research of EMPO. One of the potential directions is to study its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another direction is to study its potential use in the treatment of cardiovascular diseases. EMPO has also been studied for its potential use in the treatment of inflammatory bowel disease. Further research is needed to fully understand the mechanism of action of EMPO and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of EMPO involves the reaction of 4-ethylbenzoyl chloride with 3-(2-methylphenyl)-1,2,4-oxadiazol-5-amine in the presence of pyridine. This reaction results in the formation of 1-(4-ethylphenyl)-4-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-pyrrolidinone. The yield of this reaction is around 60-70%, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

EMPO has various potential applications in scientific research. One of the significant applications of EMPO is in the field of neuroscience. EMPO has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. It also has the potential to improve cognitive function and memory.
EMPO has also been studied for its anticancer properties. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. EMPO has also been studied for its potential use in the treatment of diabetes and obesity. It has been shown to improve glucose tolerance and reduce body weight in animal models.